Cas no 399002-78-9 (N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide)

• Product Name: N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• CAS No: 399002-78-9
• MF: C₁₈H₂₁N₃S
• MW: 311.444442510605
• CID: 5957174
• PubChem ID: 3559151
• Update Time: 2025-06-08

N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
• AKOS001489077
• 2-(pyridin-3-yl)-N-(m-tolyl)piperidine-1-carbothioamide
• Oprea1_259561
• 399002-78-9
• N-(3-methylphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide
• AKOS021993297
• F0836-0035

• Inchi： 1S/C18H21N3S/c1-14-6-4-8-16(12-14)20-18(22)21-11-3-2-9-17(21)15-7-5-10-19-13-15/h4-8,10,12-13,17H,2-3,9,11H2,1H3,(H,20,22)
• InChI Key： RJULKOAZXBIPRI-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(C)C=1)N1CCCCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 311.14561886g/mol
• Monoisotopic Mass: 311.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide

Comprehensive Overview of N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399002-78-9)

N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399002-78-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and pyridine moieties, is often studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a thioamide group with aromatic rings, offering versatile reactivity and binding properties.

The compound's CAS No. 399002-78-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide, highlights its structural complexity, featuring a 3-methylphenyl group attached to a piperidine core, further modified by a pyridin-3-yl substituent. Such detailed nomenclature is essential for precise communication among chemists and researchers.

In recent years, the demand for novel heterocyclic compounds like N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide has surged, driven by advancements in medicinal chemistry and drug design. This compound is frequently explored for its potential as a pharmacophore, a key structural component in bioactive molecules. Its thioamide group, in particular, is known to enhance binding affinity and metabolic stability, making it a valuable scaffold for targeted therapies.

One of the most searched questions related to this compound is: "What are the applications of N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide in drug discovery?" Current research suggests its utility in modulating specific biological targets, such as enzymes or receptors, due to its ability to form stable interactions with protein active sites. Additionally, its pyridine and piperidine rings are common motifs in FDA-approved drugs, further underscoring its relevance.

Another trending topic is the synthetic routes for CAS No. 399002-78-9. Organic chemists are actively investigating efficient methods to synthesize this compound, often focusing on catalyzed reactions or green chemistry approaches to minimize environmental impact. The compound's carbothioamide group also presents opportunities for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From an SEO perspective, keywords like "piperidine derivatives," "pyridine-based compounds," and "thioamide applications" are highly relevant to this discussion. These terms align with user search trends, particularly among professionals in pharmaceutical R&D and academic research. By incorporating these keywords naturally, this article aims to provide both informational value and search engine visibility.

In conclusion, N-(3-methylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide (CAS No. 399002-78-9) represents a promising candidate for further exploration in drug development and chemical biology. Its unique structure and functional groups offer ample opportunities for innovation, making it a subject of ongoing interest in the scientific community. As research progresses, this compound may pave the way for new therapeutic agents addressing unmet medical needs.